Cas no 98420-62-3 (Benzene,1,2,3-trichloro-4-(methylthio)-)

• Product Name: Benzene,1,2,3-trichloro-4-(methylthio)-
• CAS No: 98420-62-3
• MF: C₇H₅Cl₃S
• MW: 227.538597822189
• CID: 817422
• PubChem ID: 176723
• Update Time: 2025-04-19

Benzene,1,2,3-trichloro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-trichloro-4-(methylthio)-
• 1,2,3-trichloro-4-methylsulfanylbenzene
• 2,3,4-Trichlorothioanisole
• DTXSID60243572
• 98420-62-3
• Benzene, 1,2,3-trichloro-4-(methylthio)-

• Inchi： 1S/C7H5Cl3S/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
• InChI Key： MVUHDEFEIKWDGU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1SC)Cl)Cl

Computed Properties

• Exact Mass: 225.918
• Monoisotopic Mass: 225.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 277.2°Cat760mmHg
• Flash Point: 118.2°C
• Refractive Index: 1.617

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers